Cas no 2363786-57-4 (4-bromo-2-(3-(methoxy-d3)azetidin-1-yl-2,2,3,4,4-d5)pyrimidine)

4-bromo-2-(3-(methoxy-d3)azetidin-1-yl-2,2,3,4,4-d5)pyrimidine structure
2363786-57-4 structure
Product Name:4-bromo-2-(3-(methoxy-d3)azetidin-1-yl-2,2,3,4,4-d5)pyrimidine
CAS No:2363786-57-4
MF:C8H10BrN3O
MW:252.137794017792
CID:6824641
PubChem ID:172402869
Update Time:2025-03-01

4-bromo-2-(3-(methoxy-d3)azetidin-1-yl-2,2,3,4,4-d5)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-(3-(methoxy-d3)azetidin-1-yl-2,2,3,4,4-d5)pyrimidine
    • CS-22726
    • 2363786-57-4
    • Inchi: 1S/C8H10BrN3O/c1-13-6-4-12(5-6)8-10-3-2-7(9)11-8/h2-3,6H,4-5H2,1H3/i1D3,4D2,5D2,6D
    • InChI Key: JQHXMVFAKCPBCD-NJYUSMNTSA-N
    • SMILES: BrC1=CC=NC(=N1)N1C([2H])([2H])C([2H])(C1([2H])[2H])OC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 251.05094Da
  • Monoisotopic Mass: 251.05094Da
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.3Ų
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